Cas no 21544-81-0 (4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione)

4,6-Dimethoxy-2,3-dihydro-1H-indole-2,3-dione is a heterocyclic compound featuring a fused indole-dione core with methoxy substituents at the 4 and 6 positions. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic frameworks. The dimethoxy groups enhance electron density, influencing its participation in electrophilic substitution and condensation reactions. Its rigid bicyclic system is advantageous for applications in medicinal chemistry, where it serves as a precursor for bioactive molecules. The compound's stability and well-defined crystalline properties facilitate purification and characterization, ensuring reproducibility in research and industrial processes. Its versatility underscores its utility in developing pharmaceuticals and agrochemicals.
4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione structure
21544-81-0 structure
Product Name:4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione
CAS No:21544-81-0
MF:C10H9NO4
MW:207.182762861252
MDL:MFCD09031988
CID:249879
PubChem ID:11557522
Update Time:2025-05-28

4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dimethoxyindoline-2,3-dione
    • 1H-Indole-2,3-dione,4,6-dimethoxy-
    • 4,6-Dimethoxy-1H-indole-2,3-dione
    • 4,6-Dimethoxyisatin
    • 4,6-dimethoxy-2,3-dioxoindoline
    • 4,6-dimethoxyindole-2,3-dione
    • 4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione
    • 1H-Indole-2,3-dione, 4,6-dimethoxy-
    • FAMGTYWNHVETJC-UHFFFAOYSA-N
    • VZ27604
    • EN00
    • 21544-81-0
    • BB 0262485
    • AKOS000150100
    • EN300-44245
    • DTXSID30468533
    • A850201
    • DS-11471
    • MFCD09031988
    • SCHEMBL347461
    • SB66131
    • AMY13969
    • Z247609734
    • FT-0715381
    • CS-0042851
    • SY107652
    • AC-20706
    • 4 pound not6-Dimethoxyindoline-2 pound not3-dione
    • DB-066549
    • MDL： MFCD09031988
    • Inchi： 1S/C10H9NO4/c1-14-5-3-6-8(7(4-5)15-2)9(12)10(13)11-6/h3-4H,1-2H3,(H,11,12,13)
    • InChI Key： FAMGTYWNHVETJC-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC(=CC2=C1C(C(N2)=O)=O)OC

Computed Properties

  • Exact Mass: 207.05300
  • Monoisotopic Mass: 207.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.599
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.331
  • Melting Point: 300-304 ºC
  • Refractive Index: 1.567
  • PSA: 64.63000
  • LogP: 0.97660

4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione Security Information

  • HazardClass：IRRITANT

4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione Pricemore >>

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